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Compound of Interest

Compound Name: ethanamine;phosphoric acid

Cat. No.: B15126478 Get Quote

An ethanamine phosphate buffer is a useful buffer system for maintaining alkaline conditions in

various biochemical and pharmaceutical applications. Its effectiveness is centered around the

pKa of ethanamine, which is approximately 10.67, making it suitable for experiments requiring

a stable pH in the range of 9.5 to 11.5.[1] This buffer is prepared by combining a stock solution

of ethanamine (a weak base) with a stock solution of phosphoric acid (a strong acid which acts

as the titrant).

This document provides detailed protocols for the preparation of ethanamine phosphate buffers

and illustrates common laboratory workflows where such a buffer is essential.

Data Presentation
For reproducible and accurate buffer preparation, it is recommended to first prepare

concentrated stock solutions and then mix them to achieve the desired pH and final

concentration.

Table 1: Preparation of 1.0 M Stock Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15126478?utm_src=pdf-interest
https://www.alfa-chemistry.com/resources/pka-values-of-amines-diamines-and-cyclic-organic-nitrogen-compounds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Reagent Details
Molecular Weight (
g/mol )

Amount for 1 L of
1.0 M Solution

Ethanamine

Ethanamine (70% in

H₂O), density ~0.81

g/mL

45.08 ~80.5 mL

Phosphoric Acid

Phosphoric Acid (85%

in H₂O), density

~1.685 g/mL

98.00 ~67.5 mL

Table 2: Volumetric Recipes for 100 mL of 0.1 M Ethanamine Phosphate Buffer

Target pH
Volume of 1.0 M
Ethanamine (mL)

Volume of 1.0 M
Phosphoric Acid
(mL)

Deionized Water
(mL)

9.5 10.0 ~6.4 to 100 mL

10.0 10.0 ~4.3 to 100 mL

10.5 10.0 ~2.2 to 100 mL

11.0 10.0 ~0.9 to 100 mL

11.5 10.0 ~0.3 to 100 mL

Note: The volumes of phosphoric acid are approximate. Always use a calibrated pH meter for

final pH adjustment.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
1.1: Preparation of 1.0 M Ethanamine Stock Solution

Working in a chemical fume hood, carefully measure approximately 80.5 mL of 70%

ethanamine solution.

In a 1 L volumetric flask, add approximately 800 mL of deionized water.
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Slowly add the measured ethanamine to the water while gently stirring.

Allow the solution to return to room temperature.

Add deionized water to bring the final volume to the 1 L mark.

Cap the flask and invert several times to ensure thorough mixing. Store in a tightly sealed

bottle at 4°C.

1.2: Preparation of 1.0 M Phosphoric Acid Stock Solution

Working in a chemical fume hood, carefully measure approximately 67.5 mL of 85%

phosphoric acid.

In a 1 L volumetric flask, add approximately 800 mL of deionized water.

Caution: Slowly and carefully add the concentrated phosphoric acid to the water while

stirring. This is an exothermic reaction that will generate heat.

Allow the solution to cool completely to room temperature.

Add deionized water to bring the final volume to the 1 L mark.

Cap the flask and invert to mix. Store at room temperature.

Protocol 2: Preparation of 0.1 M Ethanamine Phosphate
Buffer (pH 10.5)

Calibrate a pH meter according to the manufacturer's instructions using standard buffers

(e.g., pH 7.0 and pH 10.0).

In a 200 mL beaker, add 10.0 mL of the 1.0 M ethanamine stock solution.

Add approximately 80 mL of deionized water.

Place the beaker on a magnetic stir plate with a stir bar and begin gentle stirring.

Immerse the calibrated pH electrode into the solution.
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Slowly add the 1.0 M phosphoric acid stock solution dropwise while monitoring the pH. For a

target pH of 10.5, this will require approximately 2.2 mL.

Stop adding acid once the pH meter reads 10.50. If you overshoot the target pH, you can

add a small amount of the ethanamine stock solution to readjust.

Once the target pH is stable, transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinse to the volumetric

flask.

Carefully add deionized water to bring the final volume to the 100 mL mark.

Cap the flask and invert several times to ensure homogeneity.

For applications requiring sterility, filter the buffer through a 0.22 µm sterile filter. Store at

4°C.

Visualizations
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Caption: Standard laboratory workflow for preparing sterile ethanamine phosphate buffer.
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Caption: Use of ethanamine phosphate buffer in an alkaline phosphatase enzyme assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [Ethanamine phosphate buffer recipe for specific pH
ranges.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15126478#ethanamine-phosphate-buffer-recipe-for-
specific-ph-ranges]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15126478?utm_src=pdf-body-img
https://www.benchchem.com/product/b15126478?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/resources/pka-values-of-amines-diamines-and-cyclic-organic-nitrogen-compounds.html
https://www.benchchem.com/product/b15126478#ethanamine-phosphate-buffer-recipe-for-specific-ph-ranges
https://www.benchchem.com/product/b15126478#ethanamine-phosphate-buffer-recipe-for-specific-ph-ranges
https://www.benchchem.com/product/b15126478#ethanamine-phosphate-buffer-recipe-for-specific-ph-ranges
https://www.benchchem.com/product/b15126478#ethanamine-phosphate-buffer-recipe-for-specific-ph-ranges
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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